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Compound of Interest

Compound Name: JC124

cat. No.: B15610524

JC124 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability testing and storage conditions of
JC124, a selective NLRP3 inflammasome inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for JC124 powder?

For optimal stability, JC124 powder should be stored under the following conditions:

Storage Temperature Duration
-20°C 3 years
4°C 2 years

Q2: How should | prepare and store JC124 stock solutions?

JC124 is soluble in DMSO. To prepare a stock solution, dissolve the powder in newly opened,
anhydrous DMSO. For in vivo experiments, various solvent systems can be used.

e Stock Solution Storage:

o -80°C: Up to 6 months
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o -20°C: Up to 1 month[1]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
single-use volumes.

Q3: What solvents can be used to prepare JC124 for in vivo administration?

Several solvent formulations have been used for in vivo studies. The choice of solvent will
depend on the specific experimental requirements. Here are some examples:

Solvent Final
Protocol . . Notes
Composition Concentration

10% DMSO, 40%

> 2.08 mg/mL (5.43 Results in a clear
1 PEG300, 5% Tween- ]
. mM) solution.[1]
80, 45% Saline
Results in a
10% DMSO, 90% )
) 2.08 mg/mL (5.43 suspended solution;
2 (20% SBE-B-CD in )
) mM) may require
Saline) o
sonication.[1]
3 10% DMSO, 90% > 2.08 mg/mL (5.43 Results in a clear
Corn QOil mM) solution.[1]

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to
aid dissolution.[1] For in vivo experiments, it is recommended to prepare fresh working
solutions daily.

Troubleshooting Guide
Issue 1: | am observing high variability in my in vitro assay results.

High variability in in vitro assays can stem from several factors related to compound stability
and handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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